Cas no 1798516-17-2 (N-{[4-(benzyloxy)phenyl]methyl}-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide)

• Product Name: N-{[4-(benzyloxy)phenyl]methyl}-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• CAS No: 1798516-17-2
• MF: C₂₅H₂₆N₂O₃
• MW: 402.485546588898
• CID: 5375005
• Update Time: 2025-05-23

N-{[4-(benzyloxy)phenyl]methyl}-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-phenylmethoxyphenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• N-{[4-(benzyloxy)phenyl]methyl}-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

• Inchi： 1S/C25H26N2O3/c28-25(18-30-24-14-15-26-23-9-5-4-8-22(23)24)27-16-19-10-12-21(13-11-19)29-17-20-6-2-1-3-7-20/h1-3,6-7,10-15H,4-5,8-9,16-18H2,(H,27,28)
• InChI Key： LFMDIMTZZYCIQV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OCC2=CC=CC=C2)C=C1)(=O)COC1=C2C(=NC=C1)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-{[4-(benzyloxy)phenyl]methyl}-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

Professional Introduction to N-{[4-(benzyloxy)phenyl)methyl}-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide (CAS No. 1798516-17-2)

N-{[4-(benzyloxy)-phenylmethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

This compound, identified by the CAS number 1798516-17-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. Its unique molecular structure, featuring a combination of benzyl-oxy and tetrahydroquinoline moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The chemical entity exhibits a complex framework that integrates several pharmacophoric elements. The presence of the benzyloxy group at the phenyl ring enhances its solubility and bioavailability, making it more amenable to biological assays. Concurrently, the tetrahydroquinoline component is well-documented for its role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives in addressing neurological disorders. The specific scaffold of N-{[4-(benzyloxy)phenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide suggests that it may interact with receptors or enzymes involved in conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes. The amide linkage further contributes to its versatility by allowing modifications that can fine-tune its pharmacokinetic properties.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the synergy between structural biology and synthetic organic chemistry. The strategic placement of functional groups ensures optimal interactions with biological targets while maintaining a balance between potency and selectivity. This has been a cornerstone in developing novel therapeutic agents that minimize off-target effects.

The tetrahydroquinoline moiety is particularly noteworthy for its reported anti-inflammatory and analgesic activities. Preclinical investigations have demonstrated that derivatives of this class can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory cascade. The incorporation of this motif into N-{[4-(benzyloxy)phenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide may thus confer similar benefits while offering additional advantages through the benzyloxy substituent.

Moreover, the compound's design aligns with current trends in drug development towards targeted therapies. By leveraging known pharmacophores and optimizing their arrangement, researchers aim to enhance therapeutic efficacy while reducing systemic side effects. This approach is particularly relevant in treating multifactorial diseases where precise modulation of biological pathways is essential.

The benzyloxy group not only improves solubility but also serves as a handle for further chemical manipulation. This allows for the development of analogues with tailored properties by introducing variations at this position. Such flexibility is crucial for optimizing drug-like characteristics such as metabolic stability, membrane permeability, and binding affinity.

Advances in computational chemistry have further accelerated the discovery process for compounds like N-{[4-(benzyloxy)phenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide. Molecular modeling techniques enable researchers to predict interactions with biological targets with high accuracy before conducting expensive wet-lab experiments. This high-throughput virtual screening has become an indispensable tool in modern drug discovery pipelines.

The tetrahydroquinoline scaffold has also shown promise in anticancer applications. Studies indicate that it can disrupt microtubule formation and induce apoptosis in cancer cells by inhibiting kinases such as Aurora A and B. By integrating this moiety into N-{[4-(benzyloxy)phenyl)methyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide, researchers hope to develop novel chemotherapeutic agents with improved efficacy against resistant tumor strains.

In summary, N-{[4-(benzyloxy)phenylmethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide (CAS No. 1798516-17-2) represents a compelling example of how structural innovation can yield compounds with significant therapeutic potential. Its unique combination of pharmacophores positions it as a valuable asset in ongoing efforts to develop treatments for neurological disorders and cancer. As research progresses，this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.